4-(Trichlorosilyl)butyl 2-bromo-2-methylpropanoate
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Overview
Description
4-(Trichlorosilyl)butyl 2-bromo-2-methylpropanoate is a useful research compound. Its molecular formula is C8H14BrCl3O2Si and its molecular weight is 356.5 g/mol. The purity is usually 95%.
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Chemical Reactions Analysis
4-(Trichlorosilyl)butyl 2-bromo-2-methylpropanoate undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles under suitable conditions.
Hydrolysis: The trichlorosilyl group can be hydrolyzed to form silanols.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions depending on the reagents and conditions used[][1].
Common reagents used in these reactions include bases, acids, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents employed.
Scientific Research Applications
4-(Trichlorosilyl)butyl 2-bromo-2-methylpropanoate has several scientific research applications:
Chemistry: It is used as a precursor in the synthesis of functional polymers and resins.
Biology: The compound is utilized in surface modification of biomaterials to enhance their properties.
Medicine: It is explored for its potential in drug delivery systems due to its ability to modify surfaces.
Industry: The compound is employed in the production of adhesives and coatings[][1].
Comparison with Similar Compounds
Similar compounds to 4-(Trichlorosilyl)butyl 2-bromo-2-methylpropanoate include:
- 3-(Trichlorosilyl)propyl 2-bromo-2-methylpropanoate
- 2-Bromo-2-methylpropionic Acid 3-(Trichlorosilyl)propyl Ester
Properties
CAS No. |
881887-86-1 |
---|---|
Molecular Formula |
C8H14BrCl3O2Si |
Molecular Weight |
356.5 g/mol |
IUPAC Name |
4-trichlorosilylbutyl 2-bromo-2-methylpropanoate |
InChI |
InChI=1S/C8H14BrCl3O2Si/c1-8(2,9)7(13)14-5-3-4-6-15(10,11)12/h3-6H2,1-2H3 |
InChI Key |
XNMXEFLQYAELIO-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C(=O)OCCCC[Si](Cl)(Cl)Cl)Br |
Origin of Product |
United States |
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